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Compound of Interest

Compound Name: 2-Iodo-5-methoxypyridine

Cat. No.: B1310883 Get Quote

For Immediate Release

Researchers, scientists, and drug development professionals handling 2-Iodo-5-
methoxypyridine must adhere to strict disposal protocols to ensure laboratory safety and

environmental protection. This guide provides essential, step-by-step instructions for the proper

disposal of this compound, in line with established safety guidelines for hazardous chemical

waste.

Immediate Safety and Hazard Information
2-Iodo-5-methoxypyridine is classified as acutely toxic if swallowed.[1][2] Therefore,

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat, must be worn at all times when handling this compound.[3] All

handling and preparation for disposal should be conducted in a well-ventilated area, preferably

within a chemical fume hood.[3]

Quantitative Data Summary
The following table summarizes key hazard and physical information for 2-Iodo-5-
methoxypyridine.
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Property Value Reference

CAS Number 163129-79-1 [1][2]

Molecular Formula C₆H₆INO [1][2]

Molecular Weight 235.02 g/mol [1][2]

Physical Form Solid [1]

GHS Hazard Classification Acute Toxicity 4, Oral [1][2]

Signal Word Warning [1][2]

Hazard Statement H302: Harmful if swallowed [1]

Storage Class Code 11 - Combustible Solids [1][2]

Step-by-Step Disposal Procedure
The disposal of 2-Iodo-5-methoxypyridine must be managed as hazardous waste. Under no

circumstances should this chemical be disposed of down the drain or in regular trash.[1]

Step 1: Waste Identification and Segregation

All materials contaminated with 2-Iodo-5-methoxypyridine, including the pure compound,

contaminated lab supplies (e.g., gloves, weigh boats, absorbent paper), and empty

containers, must be treated as hazardous waste.

Solid waste must be kept separate from liquid waste.[4]

Step 2: Container Selection and Labeling

Select a designated, compatible, and leak-proof container for the solid hazardous waste. The

original container is often a suitable choice.[5][6]

The container must be clearly labeled with the words "Hazardous Waste".[7]

The label must also include the full chemical name: "2-Iodo-5-methoxypyridine" (avoiding

abbreviations), and the approximate quantity of the waste.[7]
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Step 3: Waste Accumulation and Storage

Place the labeled hazardous waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.[1][5] This area must be at or near the point of generation.

Keep the waste container securely closed except when adding waste.[3][5][7]

Store the container in a cool, dry, and well-ventilated location, segregated from incompatible

materials such as strong oxidizing agents, strong acids, and strong bases.[3]

Step 4: Arranging for Disposal

Once the waste container is full, or if it will no longer be used, contact your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

vendor to schedule a pickup.[1][7]

Provide the EHS department with all necessary information about the waste as indicated on

the label.

Empty Container Disposal:

An empty container that held 2-Iodo-5-methoxypyridine must be triple-rinsed with a

suitable solvent.[7]

The rinsate from this process must be collected and disposed of as liquid hazardous waste.

[7]

After triple-rinsing and allowing it to air dry, the container can be disposed of in the regular

trash after defacing the original label.[7]

Disposal Workflow Diagram
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Caption: A workflow diagram illustrating the procedural steps for the safe disposal of 2-Iodo-5-
methoxypyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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